N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide

• IUPAC Name: N-methyl-N-[[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C11H18N4O2S/c1-9-4-5-12-11(13-9)15-7-10(8-15)6-14(2)18(3,16)17/h4-5,10H,6-8H2,1-3H3
• InChI Key: CXUBZWVAHWPMTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CC(C2)CN(C)S(=O)(=O)C
• Molecular Formula: C11H18N4O2S
• Molecular Weight: 270.35 g/mol

Description

N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide (NMMMS) is an organic compound with a unique chemical structure and a wide range of applications in scientific research. Its structure consists of a nitrogen-containing heterocyclic ring, a methyl group, a methanesulfonamide group, and a methylpyrimidin-2-yl group. NMMMS has been studied extensively in the fields of chemistry, biochemistry, and pharmacology due to its unique properties and potential applications.

Mechanism of Action

N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide has been studied extensively in the fields of biochemistry and pharmacology due to its unique chemical structure and potential applications in drug development. The mechanism of action of N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide is not fully understood, but it is believed that the compound has the ability to interact with enzymes and receptors in the body, leading to changes in cell signaling pathways.
Biochemical and Physiological Effects
N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide has been studied extensively in the fields of biochemistry and pharmacology due to its unique chemical structure and potential applications in drug development. Its biochemical and physiological effects have been studied in a variety of model systems, including cell cultures, animal models, and human subjects. The effects of N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide on biochemical and physiological processes are not fully understood, but it is believed that the compound has the ability to interact with enzymes and receptors in the body, leading to changes in cell signaling pathways.

Advantages and Limitations for Lab Experiments

N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide has a number of advantages for laboratory experiments, including its low cost and easy availability. It is also relatively non-toxic and has a relatively low molecular weight, making it easy to handle. However, N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide is not very soluble in water, which can limit its use in some experiments. Additionally, the compound has a relatively short shelf-life, which can limit its use in long-term studies.

Future Directions

N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide has a wide range of potential applications in scientific research, and there are a number of potential future directions for research. These include further studies on the biochemical and physiological effects of N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide, the development of new synthesis methods for the compound, and the study of its potential applications in drug development. Additionally, further research is needed to better understand the mechanism of action of N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide and to explore its potential uses in other areas, such as biotechnology and materials science.

Synthesis Methods

N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide can be synthesized using a variety of methods, including the reaction of a methylpyrimidin-2-yl group with a methyl group, followed by the addition of a methanesulfonamide group. The reaction can be catalyzed by a variety of reagents, such as Lewis acids, base-catalyzed condensation, and acid-catalyzed condensation. The reaction can be carried out in a variety of solvents, such as dichloromethane, methanol, and ethanol.

Scientific Research Applications

N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide has been used in a variety of scientific research applications, including the study of enzyme-catalyzed reactions, the synthesis of pharmaceuticals, and the study of drug metabolism. N-methyl-N-{[1-(4-methylpyrimidin-2-yl)azetidin-3-yl]methyl}methanesulfonamide has also been used as a substrate in the study of enzyme inhibition and as a reagent in the synthesis of other organic compounds.